2-(3-Chloromethylphenoxy)methylquinoline

• CAS No.: 123226-29-9
• Molecular Formula: C17H14ClNO
• Molecular Weight: 283.7 g/mol
• IUPAC Name: 2-[[3-(chloromethyl)phenoxy]methyl]quinoline
• InChI: InChI=1S/C17H14ClNO/c18-11-13-4-3-6-16(10-13)20-12-15-9-8-14-5-1-2-7-17(14)19-15/h1-10H,11-12H2
• InChI Key: QZQFCSAFZBNYHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)COC3=CC=CC(=C3)CCl

Description

2-(3-Chloromethylphenoxy)methylquinoline is a useful research compound. Its molecular formula is C17H14ClNO and its molecular weight is 283.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The procedure from Example 6, part B was used except 3-(quinolin-2-ylmethoxy)benzyl alcohol was substituted for 4-(7-chloroquinolin-2-ylmethoxy)benzyl alcohol. The intermediate was obtained in 72% yield: mp 39°-43° C.

Synthesis routes and methods II

Procedure details

To a stirred solution of 14.5 g of 3-(2-quinolinylmethyloxy)benzyl alcohol in 150 ml of CHCl3 is added dropwise 7.5 ml of thionyl chloride during 10 min. The reaction mixture is stirred for 4 hours at room temperature, and then washed with NaHCO3 solution. The organic solution is separated, dried, and evaporated to give 3-(2-quinolinylmethyloxy)benzyl chloride which is used without further purification in the next step.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

SOCl2 (2 ml) was added to a solution of 3.58 g (13.5 mmol) of 3-(2-quinolinylmethoxy)benzyl alcohol in 100 ml of CHCl3, followed by stirring at room temperature for 24 hours. A small amount of MeOH was added to the reaction mixture and the solvents were distilled off under reduced pressure, whereby the title compound was obtained as white powder.